Cas no 99473-71-9 (Thiourea, N-(3-aminopropyl)-N'-phenyl-)
99473-71-9 structure
Product Name:Thiourea, N-(3-aminopropyl)-N'-phenyl-
CAS No:99473-71-9
MF:C10H15N3S
MW:209.311200380325
CID:750212
PubChem ID:12970998
Update Time:2025-04-19
Thiourea, N-(3-aminopropyl)-N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-(3-aminopropyl)-N'-phenyl-
- 1-(3-aminopropyl)-3-phenylthiourea
- DTXSID80514231
- 99473-71-9
- N-(3-Aminopropyl)-N'-phenylthiourea
- SCHEMBL15224205
-
- Inchi: 1S/C10H15N3S/c11-7-4-8-12-10(14)13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8,11H2,(H2,12,13,14)
- InChI Key: MASNQORRMCQSFX-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1)NCCCN
Computed Properties
- Exact Mass: 209.09866866g/mol
- Monoisotopic Mass: 209.09866866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 82.2Ų
Thiourea, N-(3-aminopropyl)-N'-phenyl- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
99473-71-9 (Thiourea, N-(3-aminopropyl)-N'-phenyl-) Related Products
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